![molecular formula C14H28N4O4S2 B5213034 1,4-bis(1-piperidinylsulfonyl)piperazine](/img/structure/B5213034.png)
1,4-bis(1-piperidinylsulfonyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1,4-bis(1-piperidinylsulfonyl)piperazine” is a chemical compound with the molecular formula C14H28N4O4S2 . It has an average mass of 380.526 Da and a monoisotopic mass of 380.155182 Da .
Molecular Structure Analysis
The molecular structure of “1,4-bis(1-piperidinylsulfonyl)piperazine” consists of a six-membered ring containing two opposing nitrogen atoms . Further structural analysis may require advanced spectroscopic techniques.Scientific Research Applications
- Anticancer Agents : Researchers have explored the potential of this compound as an anticancer agent due to its structural features and interactions with biological targets . Further studies are needed to optimize its efficacy and safety.
- Polymerization Initiators : The piperazine scaffold can serve as a polymerization initiator or cross-linking agent in polymer chemistry. Its reactivity and stability make it suitable for specific applications .
- Enzyme Inhibition Studies : The sulfonamide group in this compound may interact with enzymes. Investigating its inhibitory effects on specific enzymes could provide insights into enzyme kinetics and drug design .
- Building Block : Chemists have employed this compound as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse functionalization and modification .
Medicinal Chemistry and Drug Development
Materials Science
Biochemical Research
Organic Synthesis
properties
IUPAC Name |
1,4-bis(piperidin-1-ylsulfonyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H28N4O4S2/c19-23(20,15-7-3-1-4-8-15)17-11-13-18(14-12-17)24(21,22)16-9-5-2-6-10-16/h1-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFGADJIDAWVMDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)N2CCN(CC2)S(=O)(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H28N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Bis(1-piperidinylsulfonyl)piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.